Cas no 274693-27-5 (Ticagrelor)

Ticagrelor (AZD6140) is a reversible P2Y12 receptor antagonist with oral activity, which can be used to study platelet aggregation
Ticagrelor structure
Ticagrelor structure
Product Name:Ticagrelor
CAS No:274693-27-5
Molecular Formula:C23H28F2N6O4S
Molecular Weight:522.5680
MDL:MFCD09954148
CID:67422
PubChem ID:9871419

Ticagrelor Properties

Names and Identifiers

    • Ticagrelor
    • (1S,2S,3R,5S)-3-[7-[[(1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)-1,2-cyclopentanediol
    • (1S,2S,3R,5S)-3-[7-[(1R,2S)-2-(3,4-Difluorophenyl)cyclopropylamino]-5-(propylsulfanyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
    • (1S,2S,3R,5S)-3-[7-[[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino]-5-propylsulfanyltriazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
    • (1S,2S,3R,5S)-3-(7-(((1R,2S)-2-(3,4-difluorophenyl)cyclopropyl)amino)-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
    • AR-C 126532XX
    • AZD 6140
    • AZD-6140
    • Brilinta
    • Brilique
    • TICARGRELOR
    • Ticagrelor Impurity 81
    • (1S,2S,3R,5S)-3-(7-(((1R,2S)
    • AZD6140
    • [14C]-Ticagrelor
    • GLH0314RVC
    • C23H28F2N6O4S
    • (1S,2S,3R,5S)-3-(7-((1R,2S)-2-(3,4-Difluorophenyl)cyclopropylamino)-5-(propylthio)-3H-(1,2,3)triazolo(4,5-d)pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
    • (1S,2S,3R,5S)
    • A850981
    • J-524969
    • Ticagrelor (Brilinta,AZD6140)
    • s4079
    • TICAGRELOR (USP-RS)
    • J-016772
    • Ticagrelor Form
    • TICAGRELOR [EMA EPAR]
    • TICAGRELOR [EP MONOGRAPH]
    • compound 17 [PMID: 17827008]
    • (1S,2S,3R,5S)-3-(7-(((1S,2S)-2-(3,4-difluorophenyl)cyclopropyl)aMino)-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyriMidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
    • NCGC00379052-01
    • DTXSID901009337
    • 1,2-Cyclopentanediol, 3-(7-(((1R,2S)-2-(3,4-difluorophenyl)cyclopropyl)amino)-5-(propylthio)-3H-1,2,3-triazolo(4,5-d)pyrimidin-3-yl)-5-(2-hydroxyethoxy)-, (1S,2S,3R,5S)-
    • (1S,2S,3R,5S)-3-[7-[[(1R,2S)-2-(3,4-D1,2-Cyclopentanediolifluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)-1,2-cyclopentanediol
    • AR-C 126532XX;AZD6140
    • CHEBI:68558
    • Ticagrelor- Bio-X
    • EX-A503
    • BDBM50397205
    • CHEMBL398435
    • TICAGRELOR [JAN]
    • (1S,2S,3R,5S)-3-[7-[[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino]-5-propylsulfanyltriazolo[5,4-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
    • (1S,2S,3R,5S)-3-(7-((1R,2S)-2-(3,4-difluorophenyl)cyclopropylamino)-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
    • ticagrelorum
    • (1S,2S,3R,5S)-3-(7-(((1R,2S)-2-(3,4-difluorophenyl)cyclopropyl)amino)-5-(propylsulfanyl)-3H-(1,2,3)triazolo(4,5-d)pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
    • (1S,2S,3R,5S)-3-[7-[[(1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
    • AR-C126532XX
    • AR-C126532
    • HSDB 8306
    • AS-19943
    • Ticagrelor [USAN:INN:BAN]
    • OEKWJQXRCDYSHL-FNOIDJSQSA-N
    • (1S,2S,3R,5S)-3-(7-((1R,2S)-2-(3,4-difluorophenyl)cyclopropylamino)-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2 diol
    • (1s,2s,3r,5s)-3-[7-[[(1r,2s)-2-(3,4-difluorophenyl)-cyclopropyl]amino]-5-(propylthio)-3h-[1,2,3]-triazolo[4,5-d]pyrimidine-3-yl]-5-(2-hydroxyethoxy) cyclopentane-1,2-diol
    • NCGC00379052-02
    • TICAGRELOR [MART.]
    • Z2235802088
    • HY-10064
    • B01AC24
    • (1S,2S,3R,5S)-3-[7-{[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino}-5-(propylsulfanyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
    • DTXCID501436166
    • TICAGRELOR [MI]
    • TICAGRELOR [USP-RS]
    • CS-0619
    • AKOS015900739
    • AM85693
    • EN300-19659674
    • TICAGRELOR [INN]
    • NS00098771
    • D09017
    • TICAGRELOR (MART.)
    • Ticagrelor [USAN]
    • SCHEMBL1979652
    • TICAGRELOR (EP MONOGRAPH)
    • 1,2-Cyclopentanediol,3-[7-[[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)-,(1S,2S,3R,5S)-
    • compound 17 (PMID: 17827008)
    • Brilinta (TN)
    • (1S,2S,3R,5S)-3-(7-(((1R)-2-(3,4-Difluorophenyl)cyclopropyl)amino)-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
    • MFCD09954148
    • AB01565855_02
    • (1S,2S,3R,5S)-3-(7-((1R,2S)-2-(3,4-difluorophenyl)cyclopropylamino)-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-5-(2-hydroxyethoxy) cyclopentane-1,2-diol
    • 274693-27-5
    • Ticagrelor (JAN/USAN/INN)
    • EX-6274
    • TICAGRELOR [VANDF]
    • TICAGRELOR [ORANGE BOOK]
    • TICAGRELOR [WHO-DD]
    • BT164470
    • CCG-269870
    • UNII-GLH0314RVC
    • Possia
    • GTPL1765
    • Q420542
    • AC-24755
    • (1S,2S,3R,5S)-3-[7-[(1R,2S)-2-(3,4-Difluorophenyl)cyclopropylamino]-5-(propylthio)- 3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
    • DB08816
    • (1S,2S,3R,5S)-3-(7-{[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino}-5-(propylsulfanyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
    • HMS3885B03
    • NCGC00379052-04
    • MDL: MFCD09954148
    • InChIKey: OEKWJQXRCDYSHL-FNOIDJSQSA-N
    • Inchi: 1S/C23H28F2N6O4S/c1-2-7-36-23-27-21(26-15-9-12(15)11-3-4-13(24)14(25)8-11)18-22(28-23)31(30-29-18)16-10-17(35-6-5-32)20(34)19(16)33/h3-4,8,12,15-17,19-20,32-34H,2,5-7,9-10H2,1H3,(H,26,27,28)/t12-,15+,16+,17-,19-,20+/m0/s1
    • SMILES: S(C([H])([H])C([H])([H])C([H])([H])[H])C1N=C2C(=C(N=1)N([H])[C@]1([H])C([H])([H])[C@@]1([H])C1C([H])=C([H])C(=C(C=1[H])F)F)N=NN2[C@]1([H])C([H])([H])[C@@]([H])([C@]([H])([C@@]1([H])O[H])O[H])OC([H])([H])C([H])([H])O[H]

Computed Properties

  • Exact Mass: 522.186081g/mol
  • Surface Charge: 0
  • XLogP3: 2
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 12
  • Rotatable Bond Count: 10
  • Monoisotopic Mass: 522.186081g/mol
  • Monoisotopic Mass: 522.186081g/mol
  • Topological Polar Surface Area: 164Ų
  • Heavy Atom Count: 36
  • Complexity: 736
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Tautomer Count: 4
  • Surface Charge: 0

Experimental Properties

  • Stability Shelf Life: Stable under recommended storage conditions.
  • LogP: 2.08670
  • PSA: 163.74000
  • Refractive Index: 1.74
  • Boiling Point: 777.551°C at 760 mmHg
  • Melting Point: 149-154 °C
  • Flash Point: 45°C(Lit.)
  • Solubility: DMSO 105 mg/mL Water <1 mg/mL Ethanol 53 mg/mL
  • Density: 1.67

Ticagrelor Security Information

Ticagrelor Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ticagrelor Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00I5O1-1mg
1,2-Cyclopentanediol,3-[7-[[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)-,(1S,2S,3R,5S)-
274693-27-5 98%
1mg
$4.00 2025-02-28
A2B Chem LLC
AI46353-1mg
(1S,2S,3R,5S)-3-(7-(((1R)-2-(3,4-Difluorophenyl)cyclopropyl)amino)-5-(propylthio)-3h-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
274693-27-5 98%
1mg
$4.00 2024-04-20
Aaron
AR00I5WD-250mg
1,2-Cyclopentanediol,3-[7-[[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)-,(1S,2S,3R,5S)-
274693-27-5 98%
250mg
$6.00 2025-01-25
abcr
AB357465-250 mg
Ticagrelor, 95%; .
274693-27-5 95%
250 mg
€141.50 2023-07-19
Advanced ChemBlocks
10411-25MG
Ticagrelor
274693-27-5 98%
25MG
$45 2023-09-15
Ambeed
A543807-10mg
(1S,2S,3R,5S)-3-(7-(((1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl)amino)-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
274693-27-5 98%
10mg
$6.0 2025-02-22
Axon Medchem
3111-25 mg
Ticagrelor
274693-27-5 99%
25mg
€60.00 2023-07-10
Chemenu
CM117437-5g
(1S,2S,3R,5S)-3-[7-[[(1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
274693-27-5 95%
5g
$96 2022-12-28
Enamine
EN300-19659674-0.05g
(1S,2S,3R,5S)-3-(7-{[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino}-5-(propylsulfanyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
274693-27-5 95%
0.05g
$152.0 2023-09-17
eNovation Chemicals LLC
D487081-100mg
TICAGRELOR
274693-27-5 97%
100mg
$449 2022-09-05

Ticagrelor Synthesis

Ticagrelor Suppliers

Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:274693-27-5)TICAGRELOR
Order Number:JY089
Stock Status:in stock
Quantity:1g/5g/1kg/25kg
Purity:98%-99%%
Pricing Information Last Updated:Thursday, 26 December 2024 14:07
Price($):

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